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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of solid boron
triiodide (BI3), a significant Lewis acid with applications in organic synthesis. This document
delves into its crystallographic parameters, the experimental methodologies employed for its
structural determination, and the relationship between its molecular geometry and solid-state
packing.

Crystallographic Data of Boron Triiodide

Solid boron triiodide crystallizes in a hexagonal system, a structural characteristic it shares
with boron trichloride (BCI3).[1][2] The planar trigonal geometry of the individual Bls molecules
is a defining feature that dictates the overall crystal packing.[3][4] Below is a summary of the
key crystallographic data.
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Parameter Value Reference
Crystal System Hexagonal [11[31[5]
Space Group P63/m [11[2][3][6]
Lattice Parameter (a) 6.9909(2) A - 7.00(1) A [1][3][5][6]
Lattice Parameter (c) 7.3642(3) A - 7.46(2) A [1][31[5][6]
B-1 Bond Length 2.10(4) A-2.112(8) A [1]
Molecules per Unit Cell (2) 2 [1][5]16]
Molecular Geometry Trigonal Planar [3114]

Under extremely high pressures, boron triiodide undergoes a phase transition, becoming
metallic at approximately 23 GPa and superconducting above roughly 27 GPa.[1][3]

Experimental Determination of Crystal Structure

The crystallographic data for boron triiodide has been primarily determined using X-ray
powder diffraction techniques.[1][5] The following sections outline the typical experimental
protocols for the synthesis of a suitable sample and its subsequent analysis.

Synthesis of Microcrystalline Boron Triiodide

A common method for preparing a microcrystalline powder of boron triiodide suitable for X-ray
diffraction analysis involves the reaction of sodium borohydride (NaBHa4) with iodine (12).[1][2]

Protocol:
e Reaction: Sodium borohydride is reacted with iodine.

e Sublimation: The initial reaction product is purified via sublimation to yield microcrystalline
boron triiodide.

o Sample Handling: Due to its sensitivity to temperature, air, and light, the resulting powder
must be handled under controlled conditions.[1][2]
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Another preparative route involves the direct reaction of boron with iodine at elevated
temperatures (209.5 °C).[3]

X-ray Powder Diffraction Analysis

The determination of the crystal structure is achieved through the analysis of the diffraction
pattern produced when X-rays interact with the crystalline sample.

Protocol:

o Sample Preparation: The temperature-, air-, and light-sensitive boron triiodide powder is
carefully loaded into a capillary tube. For some measurements, the sample is collected at
low temperatures, such as -73°C.[1][2]

o Data Collection: An X-ray powder diagram is collected using a diffractometer.

» Structure Refinement: The resulting diffraction pattern is analyzed using techniques such as
Rietveld refinement to determine the crystal system, space group, and atomic positions.[1][2]

Structural Visualization

The following diagrams illustrate the experimental workflow for determining the crystal structure
of boron triiodide and the hierarchical relationship from its molecular geometry to its crystal
structure.
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Experimental workflow for crystal structure determination.
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Relationship between molecular geometry and crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077602#crystal-structure-of-solid-boron-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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